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Compound of Interest

Compound Name: FR139317

Cat. No.: B1674005 Get Quote

FR139317 Solutions: Technical Support Center
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the shelf life and storage of FR139317 solutions. Adherence to

these guidelines is crucial for ensuring the stability and efficacy of the compound in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should solid FR139317 be stored?

A1: Solid, lyophilized FR139317 should be stored under desiccated conditions. For short-term

storage, +4°C is acceptable.[1][2] For long-term storage, it is recommended to store the solid

powder at -20°C.[3]

Q2: What is the recommended solvent for dissolving FR139317?

A2: FR139317 is soluble in dimethyl sulfoxide (DMSO) up to 100 mM and in 1eq. HCl up to 100

mM.[3] For most in vitro experiments, DMSO is the solvent of choice.

Q3: What is the recommended procedure for preparing FR139317 stock solutions?

A3: To prepare a stock solution, allow the vial of solid FR139317 to equilibrate to room

temperature before opening to prevent moisture condensation. Reconstitute the compound in
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anhydrous, research-grade DMSO. To aid dissolution, you can gently warm the tube to 37°C

and sonicate for a short period.[3]

Q4: How should FR139317 stock solutions be stored?

A4: Stock solutions of FR139317 in DMSO should be stored at -20°C for several months.[3] To

avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into

single-use volumes.

Q5: What is the shelf life of FR139317 in a DMSO solution?

A5: While specific stability data for FR139317 in solution is not readily available, general

guidelines for peptide-like compounds suggest that the shelf life in solution is limited. For

optimal performance, it is recommended to use freshly prepared solutions. If storage is

necessary, stock solutions in DMSO can be kept at -20°C for several months.[3] For working

solutions at lower concentrations, it is best to prepare them fresh on the day of the experiment.

Q6: Are there any visual signs of FR139317 degradation in solution?

A6: Any change in the color or clarity of the solution, such as the appearance of particulates or

a color shift, may indicate degradation or precipitation. A freshly prepared solution of FR139317
in DMSO should be clear and colorless.
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Problem Possible Cause Suggested Solution

Reduced or no activity of

FR139317 in an experiment.

1. Degradation of the

compound: Improper storage

of the stock solution (e.g.,

repeated freeze-thaw cycles,

prolonged storage at room

temperature). 2. Precipitation

of the compound: The

concentration of FR139317 in

the final assay medium may

exceed its solubility. 3.

Incorrect concentration:

Pipetting errors or inaccurate

initial weighing of the solid

compound.

1. Prepare a fresh stock

solution of FR139317 from the

solid powder. Aliquot the new

stock solution for future use. 2.

Ensure the final concentration

of DMSO in your assay is

compatible with your

experimental system and does

not cause precipitation.

Consider performing a

solubility test in your final

buffer. 3. Verify the calculations

for dilution and ensure proper

calibration of pipettes.

Precipitate observed in the

FR139317 stock solution upon

thawing.

1. Concentration is too high for

stable storage at -20°C. 2. The

solution has absorbed water,

reducing solubility.

1. Gently warm the solution to

37°C and vortex or sonicate to

attempt to redissolve the

precipitate. 2. If redissolution is

unsuccessful, centrifuge the

vial and carefully use the

supernatant. The concentration

of the supernatant should be

re-verified if possible. 3. For

future preparations, consider a

slightly lower stock

concentration. 4. Always use

anhydrous DMSO and ensure

the vial is tightly sealed.

Variability in experimental

results between different

batches of FR139317 solution.

1. Inconsistent preparation of

solutions. 2. Different storage

durations or conditions for the

aliquots.

1. Standardize the protocol for

solution preparation, including

the source and grade of

DMSO, and the method of

dissolution. 2. Label aliquots

with the preparation date and

use them within a consistent

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


timeframe. Avoid using very

old stock solutions alongside

freshly prepared ones.

Data Presentation
Table 1: Storage Conditions for FR139317

Form Solvent/Condition
Storage

Temperature

Recommended

Duration

Solid (Lyophilized) Desiccated +4°C Short-term

Solid (Lyophilized) Desiccated -20°C Long-term

Stock Solution DMSO -20°C
Several months (in

aliquots)

Working Solution Aqueous Buffer/Media Use immediately N/A

Experimental Protocols
Protocol 1: Preparation of FR139317 Stock Solution (10 mM in DMSO)

Materials:

FR139317 solid powder (ensure batch-specific molecular weight is used for calculations)

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and balance

Procedure:

1. Allow the vial containing solid FR139317 to warm to room temperature before opening.
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2. Weigh the required amount of FR139317 powder in a sterile microcentrifuge tube. For

example, for 1 ml of a 10 mM solution (MW = 604.75 g/mol ), weigh out 6.05 mg.

3. Add the calculated volume of anhydrous DMSO to the tube.

4. Vortex the solution until the solid is completely dissolved. If necessary, gently warm the

tube to 37°C and sonicate for 5-10 minutes.

5. Visually inspect the solution to ensure it is clear and free of particulates.

6. Aliquot the stock solution into single-use, sterile vials.

7. Store the aliquots at -20°C.

Visualizations
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Experimental Workflow for Using FR139317

Preparation

Storage

Experimentation

Start: Solid FR139317

Weigh Solid

Dissolve in Anhydrous DMSO

Aliquot Stock Solution

Store at -20°C

Thaw Single Aliquot

Prepare Working Solution

Perform Experiment

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for preparing and using FR139317 solutions.
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Troubleshooting Inactive FR139317

Experiment Shows No Effect

Check Age and Storage of Solution

Is Solution Old or Improperly Stored?

Prepare Fresh Stock Solution

Yes

Verify Final Concentration and Solubility

No

Rerun Experiment

Precipitation Likely?

Lower Final Concentration/DMSO %

Yes

Consider Other Experimental Variables

No

Click to download full resolution via product page

Caption: Logical steps for troubleshooting FR139317 inactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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